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Compound of Interest

Compound Name:
(3-Bromo-5-ethoxyphenyl)boronic

acid

Cat. No.: B1284280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of (3-Bromo-5-
ethoxyphenyl)boronic acid. The information herein is intended to support research and

development activities where precise molecular characteristics are paramount.

Chemical Identity
(3-Bromo-5-ethoxyphenyl)boronic acid is an organoboron compound frequently utilized in

organic synthesis, particularly in Suzuki-Miyaura coupling reactions. Its chemical structure

consists of a phenyl ring substituted with a bromo group, an ethoxy group, and a boronic acid

functional group.

Molecular Formula: C₈H₁₀BBrO₃

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for (3-Bromo-5-ethoxyphenyl)boronic acid is based on its molecular formula

and the standard atomic weights of its elements as recognized by the International Union of

Pure and Applied Chemistry (IUPAC).
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The standard atomic weights for the elements present in (3-Bromo-5-ethoxyphenyl)boronic
acid are summarized in the table below. For elements with natural isotopic variation, the IUPAC

conventional atomic weight is provided.

Element Symbol No. of Atoms
Standard Atomic
Weight ( g/mol )

Carbon C 8 12.011[1][2][3]

Hydrogen H 10 1.008[4][5][6]

Boron B 1 10.81[7]

Bromine Br 1 79.904[8][9][10]

Oxygen O 3 15.999[11][12]

Calculation of Molecular Weight
The molecular weight is calculated as follows:

(Number of Carbon atoms × Atomic Weight of Carbon) + (Number of Hydrogen atoms × Atomic

Weight of Hydrogen) + (Number of Boron atoms × Atomic Weight of Boron) + (Number of

Bromine atoms × Atomic Weight of Bromine) + (Number of Oxygen atoms × Atomic Weight of

Oxygen)

= (8 × 12.011) + (10 × 1.008) + (1 × 10.81) + (1 × 79.904) + (3 × 15.999)

= 96.088 + 10.08 + 10.81 + 79.904 + 47.997

= 244.879 g/mol

Summary of Molecular Properties
For ease of reference, the key quantitative data for (3-Bromo-5-ethoxyphenyl)boronic acid is

presented in the table below.
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Property Value

Molecular Formula C₈H₁₀BBrO₃

Molecular Weight 244.879 g/mol

Logical Relationship of Molecular Weight
Components
The following diagram illustrates the hierarchical contribution of each element to the final

molecular weight of the compound.
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Elemental Components

Molecular Weight
(244.879 g/mol)

Carbon (C)
96.088

8 atoms

Hydrogen (H)
10.08

10 atoms

Boron (B)
10.81

1 atom

Bromine (Br)
79.904

1 atom

Oxygen (O)
47.997

3 atoms

Click to download full resolution via product page

Caption: Hierarchical breakdown of the molecular weight of (3-Bromo-5-
ethoxyphenyl)boronic acid.
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Disclaimer: This document is intended for informational purposes for a technical audience. The

data presented is based on standard atomic weights and should be used in conjunction with

empirical data for critical applications. Experimental protocols and signaling pathways are not

applicable to the calculation of molecular weight and have therefore been omitted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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